Cas no 93004-55-8 ( )

  structure
  structure
Product Name: 
CAS No:93004-55-8
MF:C11H22N2O
MW:198.305182933807
CID:999231
PubChem ID:351959
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • 3-(3,5-dimethylcyclohexyl)-1,1-dimethylurea
    • NSC524099
    • DTXSID60326117
    • NSC-524099
    • 93004-55-8
    • N'-(3,5-Dimethylcyclohexyl)-N,N-dimethylurea
    • 3-(3,5-dimethylcyclohexyl)-1,1-dimethyl-urea
    • DS-013803
    •  
    • Inchi: 1S/C11H22N2O/c1-8-5-9(2)7-10(6-8)12-11(14)13(3)4/h8-10H,5-7H2,1-4H3,(H,12,14)
    • InChI Key: INUVICATYDGMCN-UHFFFAOYSA-N
    • SMILES: O=C(N(C)C)NC1CC(C)CC(C)C1

Computed Properties

  • Exact Mass: 198.173
  • Monoisotopic Mass: 198.173
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • Density: 0.96
  • Boiling Point: 339°C at 760 mmHg
  • Flash Point: 158.8°C
  • Refractive Index: 1.482
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